Cas no 1396707-29-1 (N-({pyrazolo1,5-apyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-({pyrazolo1,5-apyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide
• CAS No: 1396707-29-1
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 5999179
• PubChem ID: 71790716
• Update Time: 2025-05-22

N-({pyrazolo1,5-apyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({pyrazolo1,5-apyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide
• N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-2-thiophen-2-ylacetamide
• 1396707-29-1
• F6230-0178
• AKOS024540580
• N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-2-(thiophen-2-yl)acetamide
• N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide
• VU0538171-1

• Inchi： 1S/C14H13N3OS/c18-14(8-12-4-3-7-19-12)15-9-11-10-16-17-6-2-1-5-13(11)17/h1-7,10H,8-9H2,(H,15,18)
• InChI Key： MJYZPINCKHZDGK-UHFFFAOYSA-N
• SMILES： C(NCC1=C2N(N=C1)C=CC=C2)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 271.07793322g/mol
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on N-({pyrazolo1,5-apyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS No. 1396707-29-1)

N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS No. 1396707-29-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolo[1,5-a]pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a thiophene moiety further enhances its potential as a versatile building block in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide has surged, driven by their applications in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its role as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. The compound's molecular structure allows for selective binding to specific protein targets, making it a promising candidate for precision medicine.

The synthesis of CAS No. 1396707-29-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its physicochemical properties, such as solubility and stability, have been optimized for bioavailability, a critical factor in drug development. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity and structural integrity, addressing the growing industry focus on quality control in pharmaceutical manufacturing.

From an industrial perspective, N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide is also explored for its potential in agrochemical formulations. Its thiophene-based structure exhibits pesticidal activity, aligning with the global trend toward sustainable crop protection. This dual applicability in pharma and agrochemistry underscores its commercial viability, as evidenced by patent filings and academic publications.

Environmental and regulatory compliance are key considerations for this compound. Studies on its ecotoxicity and biodegradability are ongoing, reflecting the increasing emphasis on green chemistry in synthetic workflows. Researchers are also investigating scalable production methods to meet the demands of industrial applications while minimizing waste.

In summary, N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS No. 1396707-29-1) represents a compelling case study in modern chemical innovation. Its interdisciplinary relevance—spanning drug discovery, material science, and sustainable agriculture—positions it as a compound of enduring scientific and industrial interest.